Cas no 941888-86-4 (Methyl 3-[(3-chlorophenyl)sulfamoyl]thiophene-2-carboxylate)

• Product Name: Methyl 3-[(3-chlorophenyl)sulfamoyl]thiophene-2-carboxylate
• CAS No: 941888-86-4
• MF: C₁₂H₁₀ClNO₄S₂
• MW: 331.79509973526
• CID: 5442293
• PubChem ID: 16832153
• Update Time: 2025-06-09

Methyl 3-[(3-chlorophenyl)sulfamoyl]thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-[[(3-chlorophenyl)amino]sulfonyl]-2-thiophenecarboxylate
• methyl 3-(N-(3-chlorophenyl)sulfamoyl)thiophene-2-carboxylate
• F3222-0447
• 941888-86-4
• SCHEMBL12293572
• methyl 3-[(3-chlorophenyl)sulfamoyl]thiophene-2-carboxylate
• STL095717
• AKOS004986060
• Methyl 3-[(3-chlorophenyl)sulfamoyl]thiophene-2-carboxylate

• Inchi： 1S/C12H10ClNO4S2/c1-18-12(15)11-10(5-6-19-11)20(16,17)14-9-4-2-3-8(13)7-9/h2-7,14H,1H3
• InChI Key： QJMWUQOPEVIHRX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NS(C1C=CSC=1C(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 330.9739778g/mol
• Monoisotopic Mass: 330.9739778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.522±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 495.1±55.0 °C(Predicted)
• pka: 6.83±0.50(Predicted)

Additional information on Methyl 3-[(3-chlorophenyl)sulfamoyl]thiophene-2-carboxylate

Recent Advances in the Study of Methyl 3-[(3-chlorophenyl)sulfamoyl]thiophene-2-carboxylate (CAS: 941888-86-4)

Methyl 3-[(3-chlorophenyl)sulfamoyl]thiophene-2-carboxylate (CAS: 941888-86-4) is a sulfonamide derivative that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of enzyme inhibition and antimicrobial properties. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, mechanisms of action, and potential applications in drug development.

The compound's structure features a thiophene ring substituted with a sulfamoyl group and a methyl carboxylate, which confers unique electronic and steric properties. These characteristics make it a promising candidate for targeting specific enzymes, such as carbonic anhydrases (CAs) and cyclooxygenases (COXs), which are implicated in various pathological conditions. Recent synthetic approaches have optimized the yield and purity of Methyl 3-[(3-chlorophenyl)sulfamoyl]thiophene-2-carboxylate, enabling more detailed pharmacological evaluations.

In vitro studies have demonstrated that this compound exhibits potent inhibitory activity against certain isoforms of carbonic anhydrase, particularly CA IX and CA XII, which are overexpressed in hypoxic tumor environments. This selectivity suggests its potential as a targeted anticancer agent. Additionally, preliminary data indicate moderate antimicrobial activity against Gram-positive bacteria, opening avenues for its use in combating antibiotic-resistant pathogens.

Further investigations into the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles, are currently underway. Early results suggest favorable bioavailability and metabolic stability, although more extensive in vivo studies are required to confirm these findings. The compound's low cytotoxicity in normal cell lines further supports its potential as a safe therapeutic agent.

In conclusion, Methyl 3-[(3-chlorophenyl)sulfamoyl]thiophene-2-carboxylate represents a promising scaffold for the development of novel enzyme inhibitors and antimicrobial agents. Ongoing research is expected to elucidate its full therapeutic potential and optimize its chemical structure for enhanced efficacy and selectivity. Future studies should focus on preclinical evaluations to validate its safety and efficacy in animal models, paving the way for clinical trials.